Cas no 2229174-21-2 (2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol
• CAS No: 2229174-21-2
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• CID: 6019583
• PubChem ID: 68241849
• Update Time: 2025-06-19

2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol
• 2,2,2-trifluoro-1-{4-[(morpholin-4-yl)methyl]phenyl}ethan-1-ol
• SCHEMBL12322573
• 2229174-21-2
• EN300-1954746

• Inchi： 1S/C13H16F3NO2/c14-13(15,16)12(18)11-3-1-10(2-4-11)9-17-5-7-19-8-6-17/h1-4,12,18H,5-9H2
• InChI Key： CIEXTCHWLOJEGP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)CN1CCOCC1)O)(F)F

Computed Properties

• Exact Mass: 275.11331324g/mol
• Monoisotopic Mass: 275.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.7Ų

Additional information on 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol

Introduction to 2,2,2-Trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol (CAS No. 2229174-21-2)

2,2,2-Trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol (CAS No. 2229174-21-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a morpholine moiety, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol consists of a central benzene ring substituted with a morpholine-containing methyl group at the para position. The trifluoromethyl group attached to the ethan-1-ol moiety imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development.

Recent studies have explored the potential of 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol in various therapeutic areas. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders. The trifluoromethyl group in this compound has been shown to enhance its binding affinity to serotonin transporters, potentially leading to improved efficacy and reduced side effects compared to existing SSRIs.

In addition to its potential as an SSRI, 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol has been extensively studied. Its high lipophilicity facilitates good absorption and distribution in biological systems. Furthermore, the presence of the trifluoromethyl group enhances its metabolic stability, leading to prolonged half-life and sustained therapeutic effects. These properties are crucial for developing effective oral formulations with improved patient compliance.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-ol (CAS No. 2229174-21-2) represents a promising candidate in the development of novel therapeutics for various medical conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.